Cas no 1189363-70-9 ((3-cyano-5-ethynylphenyl)boronic acid)

• Product Name: (3-cyano-5-ethynylphenyl)boronic acid
• CAS No: 1189363-70-9
• MF: C₉H₆BNO₂
• MW: 170.960442066193
• CID: 2616128
• PubChem ID: 57416371
• Update Time: 2025-04-21

(3-cyano-5-ethynylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-cyano-5-ethynylphenyl)boronic acid
• 1189363-70-9
• DTXSID10726047

• Inchi： 1S/C9H6BNO2/c1-2-7-3-8(6-11)5-9(4-7)10(12)13/h1,3-5,12-13H
• InChI Key： XUTYKWMXFFSAEP-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C#N)C=C(C#C)C=1)O

Computed Properties

• Exact Mass: 171.0491586Da
• Monoisotopic Mass: 171.0491586Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų